Cas no 99324-98-8 (8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane)

• Product Name: 8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane
• CAS No: 99324-98-8
• MF: C₈H₈F₉I
• MW: 402.039226531982
• CID: 1074575
• PubChem ID: 12015789
• Update Time: 2025-04-23

8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane Chemical and Physical Properties

Names and Identifiers

• 8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane
• 99324-98-8
• SCHEMBL1471679
• AKOS015853767
• DTXSID70895182
• MFCD06247808
• 1,1,1,2,2,3,3,4,4-nonafluoro-8-iodooctane
• 1-iodo-5,5,6,6,7,7,8,8,8-nonafluorooctane
• NS00111379

• MDL： MFCD06247808
• Inchi： 1S/C8H8F9I/c9-5(10,3-1-2-4-18)6(11,12)7(13,14)8(15,16)17/h1-4H2
• InChI Key： HUMXDBZLFGYHCC-UHFFFAOYSA-N
• SMILES： ICCCCC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 401.95270g/mol
• Monoisotopic Mass: 401.95270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 96-97°C/25mm

8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane

Introduction to 8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane (CAS No. 99324-98-8) in Modern Chemical Research

8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane, identified by the chemical abstracts service number 99324-98-8, is a fluorinated alkane derivative that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms in its structure, which imparts unique physicochemical properties such as high thermal stability, low reactivity with nucleophiles, and enhanced lipophilicity. These attributes make it a valuable intermediate in synthetic chemistry and a promising candidate for various applications in drug development and advanced material synthesis.

The molecular structure of 8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane consists of a nonafluoroalkane backbone substituted with an iodine atom at the 8th carbon position. The presence of fluorine atoms not only influences the electronic distribution within the molecule but also modifies its solubility and metabolic behavior. Such modifications are particularly relevant in medicinal chemistry, where fluorine atoms are frequently incorporated into drug molecules to improve their pharmacokinetic profiles. For instance, fluorinated compounds often exhibit increased metabolic stability and better bioavailability compared to their non-fluorinated counterparts.

In recent years, 8-Iodo-1,1,1,2,2,3,3,4,4-nonafluorooctane has been explored as a key building block in the synthesis of more complex fluorinated derivatives. Its iodine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the construction of biaryl structures or the introduction of other heterocyclic moieties. These reactions are widely employed in the pharmaceutical industry to create novel drug candidates with tailored biological activities.

One of the most compelling applications of 8-Iodo-1,1,1,2,2,3,3 tetrafluoropentyl iodide CAS NO99324-98-8 lies in its utility as an intermediate in the preparation of fluorinated ligands for transition metal catalysis. Transition metal-catalyzed reactions are fundamental to modern organic synthesis and have revolutionized the way complex molecules are constructed. The ability to introduce fluorine atoms at specific positions within a molecule through these catalytic processes has opened up new avenues for drug discovery and materials science.

Recent studies have highlighted the role of 8-Iodo-1-fluoroheptane CAS NO99324-98-8 in developing novel therapeutic agents. For example， researchers have demonstrated its use in synthesizing potent inhibitors of enzymes involved in cancer metabolism. The unique electronic properties conferred by fluorine atoms can enhance binding affinity and selectivity against biological targets， making such compounds attractive for clinical development. Moreover， the lipophilic nature of this compound facilitates its incorporation into lipid-based drug delivery systems， improving targeted delivery and sustained release profiles.

The versatility of 8-Iodo-1-fluoroheptane CAS NO99324-98-8 is further underscored by its application in materials science， particularly in the design of advanced polymers and coatings. Fluorinated polymers are known for their exceptional chemical resistance， low friction coefficients， and thermal stability， making them ideal for high-performance applications such as aerospace components or electronic devices. The incorporation of iodine into these polymers allows for post-polymerization modifications， enabling fine-tuning of material properties to meet specific industrial requirements.

From a synthetic chemistry perspective， 8-Iodo-1-fluoroheptane CAS NO99324-98-8 serves as a versatile reagent for introducing fluorine-containing motifs into larger molecular frameworks. Its reactivity with nucleophiles and transition metals makes it a valuable tool for constructing complex organic architectures. This has been particularly useful in natural product synthesis， where fluorinated analogs often exhibit enhanced biological activity compared to their non-fluorinated parents.

The growing interest in fluorinated compounds has also driven innovation in analytical techniques for their characterization。 Techniques such as nuclear magnetic resonance (NMR) spectroscopy， mass spectrometry (MS)， and X-ray crystallography are essential for elucidating the structures of these complex molecules. The high resolution provided by these methods allows researchers to confirm the successful incorporation of fluorine atoms and assess the purity of their synthetic intermediates.

In conclusion， 8-Iodo-1-fluoroheptane CAS NO99324-98-8 represents a fascinating example of how structural modifications can yield materials with tailored properties suitable for diverse applications。 Its role as a synthetic intermediate， therapeutic agent precursor， and advanced material component underscores its importance in contemporary chemical research. As our understanding of fluorine's influence on molecular behavior continues to evolve， so too will the applications and significance of compounds like this one.